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Cat. No.: B1628623 Get Quote

Introduction

Chromium formates are compounds that have garnered interest in various fields of materials

science due to their role as precursors and catalysts. While information on the applications of

chromous formate (Chromium(II) formate) in materials science is limited in publicly accessible

literature, the more stable chromic formate (Chromium(III) formate) is more widely referenced.

[1][2][3][4] This document focuses on the applications of chromium(III) formate, providing

detailed protocols and data relevant to its use in the synthesis of advanced materials. The

methodologies described herein are based on established synthesis techniques for chromium-

based nanomaterials, with chromium(III) formate presented as a viable precursor.[5][6][7]

These notes are intended for researchers and professionals in materials science and drug

development, offering a foundational understanding and practical guidance for the utilization of

chromium formate in the laboratory.

Application: Precursor for the Synthesis of
Chromium Oxide Nanoparticles
Chromium(III) formate serves as an effective precursor for the synthesis of chromium oxide

(Cr₂O₃) nanoparticles.[5][6][8] These nanoparticles are of significant interest due to their

catalytic, magnetic, and optical properties. The formate anions can be thermally decomposed,

yielding reactive chromium species that subsequently oxidize to form the desired chromium

oxide nanoparticles.
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Quantitative Data Summary
The following tables summarize the typical properties of the chromium formate precursor and

the resulting chromium oxide nanoparticles synthesized via a precipitation method.

Table 1: Properties of Chromium(III) Formate Precursor

Property Value Reference

Molecular Formula Cr(HCOO)₃ [2]

Molecular Weight 187.14 g/mol [2]

Appearance Green powder [2]

Water Solubility 1000 g/L at 20°C [4]

Table 2: Typical Properties of Chromium Oxide (Cr₂O₃) Nanoparticles

Property Value Reference

Crystal Structure Rhombohedral [7]

Crystallite Size ~16 nm [7]

Morphology Quasi-spherical [7]

Band Gap 2.9 eV [7]

Specific Surface Area 16.6 m²/g [7]

Experimental Protocol: Synthesis of Cr₂O₃
Nanoparticles via Precipitation
This protocol details the synthesis of chromium oxide nanoparticles using chromium(III) formate

as the precursor.

Materials:

Chromium(III) formate (Cr(HCOO)₃)
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Ammonium hydroxide (NH₄OH, 25% solution)

Deionized water

Ethanol

Beakers

Magnetic stirrer with hotplate

Centrifuge

Drying oven

Furnace

Procedure:

Precursor Solution Preparation: Dissolve 1.87 g of chromium(III) formate in 100 mL of

deionized water in a 250 mL beaker. Stir the solution at room temperature until the solid is

completely dissolved.

Precipitation: While stirring vigorously, add ammonium hydroxide solution dropwise to the

chromium formate solution. Continue adding the precipitating agent until the pH of the

solution reaches 10. A greenish precipitate of chromium hydroxide will form.

Aging: Age the suspension at 60°C for 2 hours with continuous stirring to ensure complete

precipitation and uniform particle size.

Washing: Allow the precipitate to settle, then decant the supernatant. Wash the precipitate

three times with deionized water and twice with ethanol to remove any unreacted precursors

and byproducts. Centrifuge the suspension at 4000 rpm for 10 minutes between each wash.

Drying: After the final wash, dry the precipitate in an oven at 80°C for 12 hours to obtain a

fine powder of chromium hydroxide.

Calcination: Calcine the dried powder in a furnace at 500°C for 3 hours in air. The heating

rate should be maintained at 5°C/min. This step converts the chromium hydroxide to
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chromium oxide (Cr₂O₃).

Characterization: The final product, Cr₂O₃ nanoparticles, can be characterized using

techniques such as X-ray Diffraction (XRD), Scanning Electron Microscopy (SEM), and UV-

Vis Spectroscopy.

Visualization of Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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